Cas no 1805319-20-3 (Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805319-20-3
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4811916
• Update Time: 2025-07-23

Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-15-9(14)6-3-2-5(4-12)7(13-6)8(10)11/h2-3,8H,4,12H2,1H3
• InChI Key： HSUFLGOIEDMYGD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(=O)OC)N=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805319-20-3)

In the realm of pharmaceutical intermediates and specialty chemicals, Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805319-20-3) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its pyridine core, difluoromethyl group, and ester functionality, serves as a critical building block in drug discovery and agrochemical synthesis. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated pyridines", "applications of aminomethyl pyridine derivatives", and "CAS 1805319-20-3 suppliers", reflecting its growing relevance in modern chemistry.

The molecular structure of Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate combines a pyridine ring with strategic substitutions that enhance its reactivity and binding properties. The presence of the difluoromethyl group (-CF2H) is particularly noteworthy, as fluorinated compounds are increasingly sought after for their ability to improve metabolic stability and bioavailability in drug candidates. This aligns with current trends in medicinal chemistry, where "fluorine in drug design" and "bioisosteres for lead optimization" are hot topics among researchers. The compound’s methyl ester moiety further adds to its utility, enabling straightforward derivatization into amides or carboxylic acids.

From a synthetic perspective, CAS 1805319-20-3 is often explored in the context of heterocyclic chemistry and organofluorine synthesis. Recent publications highlight its role in constructing kinase inhibitors and antiviral agents, addressing global demand for novel therapeutics. Queries such as "pyridine carboxylate intermediates in drug development" and "difluoromethyl pyridine applications" underscore its interdisciplinary importance. The compound’s aminomethyl side chain also opens doors to peptide coupling reactions, making it valuable for bioconjugation strategies—a trending area in targeted drug delivery systems.

In industrial settings, Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxylate is prized for its scalability and compatibility with green chemistry principles. Manufacturers emphasize low-waste synthesis routes and high atom economy, responding to the surge in searches for "sustainable chemical production". Its stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality, as evidenced by frequent inquiries about "handling fluorinated pyridine derivatives" and "storage guidelines for CAS 1805319-20-3".

Looking ahead, the demand for CAS 1805319-20-3 is expected to rise alongside advancements in precision medicine and agrochemical innovation. Its dual functionality as a hydrogen bond donor (via the aminomethyl group) and lipophilic enhancer (through difluoromethylation) positions it as a key player in addressing challenges like "drug resistance" and "crop protection". As the scientific community continues to explore structure-activity relationships (SAR), this compound’s modular design ensures its enduring relevance in cutting-edge research.